Cas no 19254-69-4 ((22E)-Ergosta-4,6,8(14),22-tetraen-3-one)

• Product Name: (22E)-Ergosta-4,6,8(14),22-tetraen-3-one
• CAS No: 19254-69-4
• MF: C₂₈H₄₀O
• MW: 392.61660861969
• CID: 837525
• PubChem ID: 6441416
• Update Time: 2025-04-19

(22E)-Ergosta-4,6,8(14),22-tetraen-3-one Chemical and Physical Properties

Names and Identifiers

• Ergosta-4,6,8(14),22-tetraen-3-one
• (22E)-Ergosta-4,6,8(14),22-tetraen-3-one
• (9R,10R,13R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
• Ergosta-4-6-8-14-22-tetraen-3-one
• W2324
• [ "" ]
• 22-tetraen-3-one
• Ergosta-4,6,8(14)
• (22e,24r)-ergosta-4,6,8(14),22-tetraen-3-one
• 19254-69-4
• (22E)-4,6,8(14),22-ERGOSTATETRAEN-3-ONE
• Ergone
• NSC-785136
• CHEMBL3588948
• FS-10533
• SCHEMBL6365010
• NSC785136
• RI51Y55U8P
• Q27104972
• AKOS022184779
• UNII-RI51Y55U8P
• DTXSID201296846
• Ergosta-4,6,8(14),22-tetraen-3-one, (22E)-
• CHEBI:69431
• 24-methylcholesta-4,6,8(14),22-tetraen-3-one
• 142796-29-0
• (22E24R)-ergosta-468(14)22-tetraen-3-one
• Ergosta-4_6_8(14)_22-tetraen-3-one
• (22E)-4,6,8(14),22-Ergostatetraen-3-one; Ergone (22E,24R)-Ergosta-4,6,8(14),22-tetraen-3-one; Ergosta-4,6,8(14),22-tetraen-3-one
• (9R,10R,13R,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta(a)phenanthren-3-one
• DA-69028

• Inchi： 1S/C28H40O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,17-20,24,26H,11-16H2,1-6H3/b8-7+/t19-,20+,24+,26-,27-,28+/m0/s1
• InChI Key： OIMXTYUHMBQQJM-HSVWHVBGSA-N
• SMILES： O=C1C=C2C=CC3[C@@H]([C@@]2(C)CC1)CC[C@@]1(C)C=3CC[C@@H]1[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

• Exact Mass: 392.30800
• Monoisotopic Mass: 392.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 523.5±30.0 °C at 760 mmHg
• Flash Point: 263.5±15.4 °C
• Refractive Index: 1.548
• PSA: 17.07000
• LogP: 7.45910
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(22E)-Ergosta-4,6,8(14),22-tetraen-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives